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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
hexanedioic acid, disodium salt, also known as disodium adipate (CAS No: 7486-38-6). The
information is compiled from various safety data sheets and toxicological databases to ensure
a thorough understanding of the substance's properties and associated risks.

Chemical and Physical Properties

Hexanedioic acid, disodium salt is the sodium salt of adipic acid. It is a white to off-white,
odorless powder or crystalline solid.[1]

Table 1: Physical and Chemical Properties of Disodium Adipate
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Property Value Reference
Chemical Formula C6H8Na204 [1]
Molecular Weight 190.11 g/mol [1]
Appearance Solid white to off-white powder o
or granules

Odor Odorless [1]
Solubility Soluble in water

Auto-ignition Temperature 132 °C [2]

Toxicological Data

Disodium adipate is generally considered to have low acute toxicity. However, quantitative data
is limited.

Table 2: Acute Toxicity Data for Disodium Adipate

Test Species Route Value Reference

LD50 Mouse Intraperitoneal 4 g/kg [3]

Experimental Protocols:

Detailed experimental protocols for the cited toxicological studies are not publicly available in
the referenced documents. The available information indicates that the substance is not
classified as acutely toxic, corrosive or irritant to skin, seriously damaging to the eye or eye
irritant, a respiratory or skin sensitizer, germ cell mutagenic, carcinogenic, or a reproductive
toxicant.[2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), hexanedioic acid, disodium salt is generally not classified as a hazardous substance.[1]

[4]
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Health Hazards

While not classified as hazardous, direct contact with the powder or dust may cause mild skin
or eye irritation.[1] Ingestion of large quantities is not a typical route of occupational exposure
but should be avoided.

Fire and Explosion Hazards

Hexanedioic acid, disodium salt is a combustible solid but is not flammable.[1] A significant
hazard exists from the potential for dust explosions when finely dispersed particles are mixed
with air in the presence of an ignition source.

Table 3: Fire and Explosion Data

Parameter Value Reference

Flammability Non-flammable [1]

] ) Finely dispersed particles form
Dust Explosion Potential ] ) o
explosive mixtures in air.

Exposure Controls and Personal Protection

To ensure the safety of personnel, appropriate engineering controls and personal protective
equipment (PPE) should be utilized.

Table 4: Exposure Limits and Recommendations

Parameter Value Reference
OSHA PEL Not established [5]
ACGIH TLV Not established [5]
DNEL (Worker, Inhalation,

) 264 mg/m3 [2]
Chronic)
DNEL (Worker, Dermal,

38 mg/kg bw/day [2]

Chronic)
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Engineering Controls
¢ Ventilation: Use local exhaust ventilation to control dust at the source. General ventilation

should also be provided.[2]

o Dust Control: Implement measures to prevent the accumulation of dust on surfaces.[2] Use
of a closed system for handling is recommended.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[2]

» Skin Protection: Wear protective gloves and a lab coat or other suitable protective clothing.

[2]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved particulate respirator should be
used.[1]
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Personal Protective Equipment (PPE) Selection

Handling Disodium Adipate

Wear Safety Glasses Wear Protective Gloves Are Engineering Controls
with Side Shields or Goggles and Lab Coat Sufficient?

Use NIOSH-Approved

Particulate Respirator

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling disodium adipate.

Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of the material and
ensure a safe working environment.

Handling

* Avoid contact with skin and eyes.
¢ Avoid generating dust.

¢ Use non-sparking tools.
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e Ground all equipment to prevent static discharge.[2]
» Wash hands thoroughly after handling.[2]

* Do not eat, drink, or smoke in areas where the material is handled.[2]

Storage

e Store in a cool, dry, well-ventilated area.[1]
* Keep containers tightly closed.

» Store away from incompatible materials such as strong oxidizing agents.[2]

Proper Storage Conditions

Cool, Dry, Well-Ventilated
Area

Tightly Closed
Containers

Away from
Incompatible Materials

Safe Handling Practices

Minimize Ground Equipment

Dust Generation (Prevent Static)

Avoid Skin and Practice Good
Eye Contact Personal Hygiene

Click to download full resolution via product page
Caption: Key logical relationships in handling and storage.

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.
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» Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal
container. Clean the contaminated surface with water.[1]

e Large Spills:

(¢]

Evacuate unnecessary personnel from the area.

[¢]

Wear appropriate PPE, including respiratory protection.[1]

[¢]

Avoid generating dust.

[e]

Contain the spilled material.

o

Cover with an inert, non-combustible absorbent material (e.g., sand, earth).[1]

[¢]

Place the material into a suitable container for disposal.

Ventilate the area.

[e]

First Aid Measures

Table 5: First Aid Procedures
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Exposure Route First Aid Measures Reference

Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [1]
difficult, give oxygen. Seek
medical attention.

Brush off loose particles from
Skin Contact skin. Rinse skin with [2]

water/shower.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting lids

Eye Contact occasionally. Remove contact [2]
lenses, if present and easy to
do. Continue rinsing. Seek

medical attention.

Rinse mouth with water (only if
) the person is conscious). Do
Ingestion ) N [2]
NOT induce vomiting. Seek

medical attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

e Specific Hazards: At high temperatures, toxic or irritating fumes, including sodium oxide and
carbon oxides, may be produced.[1]

» Fire-Fighting Procedures: Wear full protective clothing and a NIOSH-approved self-contained
breathing apparatus (SCBA) with a full facepiece operated in the pressure demand or other
positive pressure mode.[1]
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Fire Response Protocol

Fire Involving
Disodium Adipate

Use Appropriate
Extinguishing Media
(Water Spray, Foam, Dry Chemical, CO2)

Wear Full Protective Clothing Be Aware of Potential
and SCBA Hazardous Combustion Products

Control and
Extinguish Fire

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3254173#safety-and-handling-guidelines-for-
hexanedioic-acid-sodium-salt-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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